9-(4-Dimethylamino-phenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione

• Molecular Formula: C21H23NO3
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 9-[4-(dimethylamino)phenyl]-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione
• InChI: InChI=1S/C21H23NO3/c1-22(2)14-11-9-13(10-12-14)19-20-15(23)5-3-7-17(20)25-18-8-4-6-16(24)21(18)19/h9-12,19H,3-8H2,1-2H3
• InChI Key: OLJHBJYCJRKHLM-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=C(C=C1)C2C3=C(CCCC3=O)OC4=C2C(=O)CCC4

Description

9-(4-Dimethylamino-phenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione, also known as DMDX, is a fluorescent dye that is widely used in scientific research. It is a xanthene derivative that has been used as a pH indicator, a fluorescent probe, and a calcium ion indicator. DMDX is a highly sensitive and selective dye that has been used in a variety of applications.

Mechanism of Action

The mechanism of action of 9-(4-Dimethylamino-phenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione involves the interaction of the dye with its environment. In the case of pH sensing, 9-(4-Dimethylamino-phenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione undergoes a shift in fluorescence emission upon protonation, allowing for the detection of changes in pH. In the case of calcium sensing, 9-(4-Dimethylamino-phenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione binds to calcium ions, causing a change in fluorescence emission that can be detected. In the case of protein-protein interactions, 9-(4-Dimethylamino-phenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione is used as a tool to monitor the interaction between two proteins.
Biochemical and Physiological Effects:
9-(4-Dimethylamino-phenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione has no known biochemical or physiological effects. It is a non-toxic dye that is widely used in scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of 9-(4-Dimethylamino-phenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione is its high sensitivity and selectivity. It is a highly sensitive dye that can detect small changes in pH or calcium ion concentration. It is also a selective dye that can bind to specific proteins or molecules. However, one limitation of 9-(4-Dimethylamino-phenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione is that it requires a specialized fluorescence microscope for detection. In addition, 9-(4-Dimethylamino-phenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione can be photobleached, which limits its use in long-term experiments.

Future Directions

There are many potential future directions for the use of 9-(4-Dimethylamino-phenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione in scientific research. One potential application is in the development of biosensors for the detection of specific molecules or proteins. 9-(4-Dimethylamino-phenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione could be used as a fluorescent probe to detect the presence of these molecules or proteins in biological samples. Another potential application is in the development of new imaging techniques for studying biological processes. 9-(4-Dimethylamino-phenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione could be used as a tool for imaging protein-protein interactions or for monitoring gene expression in living cells. Overall, 9-(4-Dimethylamino-phenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione is a versatile dye that has many potential applications in scientific research.

Synthesis Methods

The synthesis of 9-(4-Dimethylamino-phenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione involves the reaction of 4-dimethylaminophenol with phthalic anhydride in the presence of a Lewis acid catalyst. The product is then reduced with sodium borohydride to yield 9-(4-Dimethylamino-phenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione. The synthesis of 9-(4-Dimethylamino-phenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione is relatively straightforward and can be carried out on a large scale.

Scientific Research Applications

9-(4-Dimethylamino-phenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione has been used in a variety of scientific research applications. It has been used as a pH indicator in biological systems, as it undergoes a shift in fluorescence emission upon protonation. 9-(4-Dimethylamino-phenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione has also been used as a fluorescent probe for the detection of calcium ions in cells. In addition, 9-(4-Dimethylamino-phenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione has been used as a tool for studying protein-protein interactions and as a reporter for gene expression.